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Abstract
Diundecyl phthalate (DUP), a high molecular weight phthalate ester, is primarily utilized as a

plasticizer in a variety of commercial and industrial applications. This technical guide provides a

comprehensive overview of the current toxicological data and known health effects associated

with DUP exposure. The information presented herein is intended to support researchers,

scientists, and drug development professionals in understanding the potential risks and

mechanisms of action of this compound. This document summarizes key findings on acute,

subchronic, reproductive, and developmental toxicity, as well as genotoxicity and

carcinogenicity. Special attention is given to the role of Peroxisome Proliferator-Activated

Receptors (PPARs) in mediating the biological effects of DUP. Quantitative data from pivotal

studies are presented in tabular format for ease of comparison, and detailed experimental

protocols for key toxicological assessments are described. Furthermore, signaling pathways

and experimental workflows are visualized using Graphviz diagrams to provide a clear and

concise representation of complex biological processes.
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The toxicological profile of Diundececyl Phthalate (DUP) is characterized by low acute toxicity

but raises concerns regarding potential effects on the liver and the reproductive system with

repeated exposure. The primary route of human exposure is expected to be oral, through the

ingestion of contaminated food or dust.[1]

Acute Toxicity
DUP exhibits low acute toxicity via oral, dermal, and inhalation routes.

Oral: The acute oral lethal dose (LD50) in rats is reported to be greater than 15,800 mg/kg

body weight.[2][3]

Dermal: The acute dermal LD50 in rabbits is greater than 7,900 mg/kg body weight.[2]

Inhalation: The acute inhalation lethal concentration (LC50) in rats is greater than 1.8 mg/L

for a 6-hour exposure.[2]

Skin and Eye Irritation and Sensitization
DUP is not considered to be a significant skin or eye irritant, nor a skin sensitizer.

Skin Irritation: Studies in rabbits have shown DUP to be non-irritating to the skin.[2][3]

Eye Irritation: Minimal eye irritation has been observed in rabbit studies.[2]

Skin Sensitization: DUP did not induce skin sensitization in human patch tests.[2][3]

Repeated Dose Toxicity
The liver is a primary target organ for DUP-induced toxicity following repeated oral exposure.

A key 21-day feeding study in Fischer 344 rats established a No-Observed-Adverse-Effect

Level (NOAEL) of approximately 282 mg/kg bw/day and a Lowest-Observed-Adverse-Effect

Level (LOAEL) of 1145 mg/kg bw/day, based on dose-related increases in liver weight.[3] At

higher doses, increased liver and kidney weights were observed, along with indicators of

peroxisome proliferation.[3]
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The data on the reproductive and developmental toxicity of DUP are limited.

Reproductive Toxicity: A 21-day repeated dose study in rats showed increased relative testes

weight at high doses (1145 and 2305 mg/kg bw/d), but these values were within the

historical control range.[3] A 4-week gavage study in rats at a single dose of 500 mg/kg/day

reported decreased testicular weight and adverse effects on sperm count and motility.[2]

However, dedicated fertility and reproductive toxicity studies are lacking.[3]

Developmental Toxicity: No specific developmental toxicity studies for DUP have been

identified.[3] However, studies on other high molecular weight phthalates suggest the

potential for slight developmental effects, such as skeletal variations, at high doses.[3] A

study on diundecyl phthalate (DUDP), a similar compound, showed small decreases in the

anogenital distance of male rat fetuses and an increased incidence of supernumerary lumbar

ribs at doses of 0.5 and 1 g/kg/day.[4]

Genotoxicity and Carcinogenicity
Genotoxicity: DUP has tested negative in bacterial (Ames test) and mammalian (mouse

lymphoma) mutation assays.[3] Based on data from the broader category of high molecular

weight phthalates, DUP is considered unlikely to be genotoxic.[3]

Carcinogenicity: No carcinogenicity studies are available for DUP.[3] Therefore, its

carcinogenic potential cannot be determined.

Quantitative Toxicological Data
The following tables summarize the key quantitative data from toxicological studies on

Diundecyl Phthalate.

Table 1: Acute Toxicity Data for Diundecyl Phthalate
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Endpoint Species Route Value Reference

LD50 Rat Oral
> 15,800 mg/kg

bw
[2],[3]

LD50 Rabbit Dermal
> 7,900 mg/kg

bw
[2],

LC50 Rat Inhalation
> 1.8 mg/L (6-

hour)
[2],

LD50 Mouse Intraperitoneal > 100 g/kg

Table 2: Repeated Dose and Reproductive Toxicity Data for Diundecyl Phthalate

Study
Duration

Species Route NOAEL LOAEL
Effects
Observed
at LOAEL

Referenc
e

21 Days

Rat

(Fischer

344)

Oral (feed)

~282

mg/kg

bw/day

1145

mg/kg

bw/day

Increased

liver weight
[3]

28 Days

Rat

(Sprague-

Dawley)

Oral

(gavage)

Not

Establishe

d

500

mg/kg/day

Decreased

testicular

weight,

reduced

sperm

count and

motility

[2]

Experimental Protocols
Repeated Dose 28-Day Oral Toxicity Study in Rodents
(Based on OECD Guideline 407)
This protocol outlines the general methodology for a 28-day repeated dose oral toxicity study,

which is a standard approach for evaluating the subchronic toxicity of a chemical. The key 21-

day study on DUP by Barber et al. (1987) would have followed similar principles.[5][6]
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Objective: To determine the potential adverse effects of a test substance administered orally in

repeated doses over a 28-day period.

Test Animals: Young, healthy adult rodents (rats are the preferred species), with at least 5

males and 5 females per dose group.[5]

Administration of Test Substance: The test substance is administered orally, typically by gavage

or mixed in the diet or drinking water, once daily for 28 days.[5]

Dosage: At least three dose levels and a concurrent control group are used. The highest dose

should induce toxic effects but not mortality. Subsequent doses are typically spaced to produce

a gradation of toxic effects.[5]

Observations:

Clinical Observations: Animals are observed daily for signs of toxicity.

Body Weight and Food/Water Consumption: Measured weekly.

Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study

for analysis of hematological and biochemical parameters.

Pathology: At the end of the study, all animals are subjected to a full necropsy. Organs are

weighed, and tissues are preserved for histopathological examination.[5]

Data Analysis: The data are analyzed to determine the nature of any toxic effects, the dose-

response relationship, and to establish a No-Observed-Adverse-Effect Level (NOAEL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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